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Compound of Interest

Compound Name: ENMD-1068

Cat. No.: B607328 Get Quote

Essential Safety and Handling Guide for ENMD-1068
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, personal protective equipment (PPE), and disposal of ENMD-1068.

ENMD-1068 is a selective protease-activated receptor 2 (PAR2) antagonist utilized in

laboratory research, particularly in studies related to inflammation, endometriosis, and liver

fibrosis.[1][2][3] As with any research chemical, adherence to strict safety protocols is

paramount to ensure the well-being of laboratory personnel and the integrity of experimental

outcomes. This guide provides essential, immediate safety and logistical information, including

operational and disposal plans, based on available safety data.

Immediate Safety Recommendations
When handling ENMD-1068, it is crucial to avoid all direct contact. The primary routes of

exposure to mitigate are inhalation, skin contact, and eye contact.[4] Standard laboratory

procedure should always include working in a well-ventilated area, preferably within a certified

chemical fume hood, to minimize the risk of aerosol inhalation.[4]

Personal Protective Equipment (PPE) Protocol
The following table summarizes the required personal protective equipment for handling

ENMD-1068, based on the provided Safety Data Sheet information. Consistent and correct use

of this equipment is mandatory for all personnel working with this compound.
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Body Part Required PPE Specification and Use

Eyes
Safety goggles with side-

shields

Must be worn at all times in the

laboratory to protect from

splashes or airborne particles.

[4]

Hands Protective gloves

Chemical-resistant gloves

(e.g., nitrile) should be worn.

Inspect gloves for integrity

before each use and change

them frequently, especially

after direct contact with the

compound.

Skin and Body Impervious clothing (Lab coat)

A long-sleeved lab coat should

be worn and fully buttoned to

protect the skin and personal

clothing from contamination.[4]

Respiratory Suitable respirator

Use in areas with adequate

ventilation. A NIOSH-approved

respirator may be necessary

for operations with a high

potential for aerosol generation

or if working outside of a fume

hood.[4]

Emergency First Aid Procedures
In the event of accidental exposure to ENMD-1068, immediate and appropriate first aid is

critical. The following table outlines the initial steps to be taken.
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Exposure Route Immediate First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek prompt medical attention.[4]

Skin Contact

Remove contaminated clothing and wash the

affected area thoroughly with soap and water. If

irritation persists, seek medical advice.[4]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide respiratory support and seek

immediate medical attention.[4]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water and seek immediate medical attention.[4]

Handling and Storage Procedures
Proper handling and storage are essential to maintain the stability of ENMD-1068 and prevent

accidental exposure.

Handling: All manipulations of powdered or dissolved ENMD-1068 should be conducted in a

well-ventilated chemical fume hood.[4] Avoid the creation of dust or aerosols.[4]

Storage: Store ENMD-1068 in a tightly sealed container in a cool, dry, and well-ventilated

area, away from incompatible materials.[3][4]

Disposal Plan
All waste materials contaminated with ENMD-1068, including empty containers, used gloves,

and other disposable PPE, should be treated as chemical waste. Dispose of this waste in

accordance with local, state, and federal regulations. Do not dispose of ENMD-1068 down the

drain or in general waste.

Visualizing Safety Protocols
To further clarify the procedural logic for ensuring safety when working with ENMD-1068, the

following workflow diagram illustrates the key decision points and required actions.
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Handling Procedure

Exposure Event?

Emergency Response

Cleanup and Disposal

Start: Handling ENMD-1068

Verify Availability of all Required PPE

Ensure Fume Hood is Certified and Operational

Don Full PPE:
- Safety Goggles

- Lab Coat
- Gloves

- Respirator (if needed)

Weigh and Dissolve ENMD-1068
(Inside Fume Hood)

Accidental Exposure Occurs?

No

No

Yes

Yes

Decontaminate Work Area

Initiate Immediate First Aid
(as per protocol)

Seek Medical Attention

Dispose of all Waste as
Chemical Waste

End of Procedure
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Caption: Workflow for Safe Handling of ENMD-1068.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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